(8Z,11Z,14Z,17Z)-5,6-Dihydroxyicosa-8,11,14,17-tetraenoic acid
(8Z,11Z,14Z,17Z)-5,6-Dihydroxyicosa-8,11,14,17-tetraenoic acid
Eicosapentaenoic acid (EPA; Item No. 90110) is an ω-3 polyunsaturated fatty acid that is abundant in marine organisms and fish oils. EPA is metabolized, in part, through cytochrome P450-catalyzed epoxidation followed by conversion to the vicinal diols by epoxide hydrolases. (±)5(6)-DiHETE is a possible metabolite produced from EPA following epoxidation of the α-5 double bond. The biological activity of (±)5(6)-DiHETE has not been documented.
Brand Name:
Vulcanchem
CAS No.:
845673-97-4
VCID:
VC0130812
InChI:
InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h3-4,6-7,9-10,12-13,18-19,21-22H,2,5,8,11,14-17H2,1H3,(H,23,24)/b4-3-,7-6-,10-9-,13-12-
SMILES:
CCC=CCC=CCC=CCC=CCC(C(CCCC(=O)O)O)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5 g/mol
(8Z,11Z,14Z,17Z)-5,6-Dihydroxyicosa-8,11,14,17-tetraenoic acid
CAS No.: 845673-97-4
Reference Standards
VCID: VC0130812
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol
| CAS No. | 845673-97-4 |
|---|---|
| Product Name | (8Z,11Z,14Z,17Z)-5,6-Dihydroxyicosa-8,11,14,17-tetraenoic acid |
| Molecular Formula | C20H32O4 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (8Z,11Z,14Z,17Z)-5,6-dihydroxyicosa-8,11,14,17-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h3-4,6-7,9-10,12-13,18-19,21-22H,2,5,8,11,14-17H2,1H3,(H,23,24)/b4-3-,7-6-,10-9-,13-12- |
| Standard InChIKey | VPXVODYVPILPRC-LTKCOYKYSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\CC(C(CCCC(=O)O)O)O |
| SMILES | CCC=CCC=CCC=CCC=CCC(C(CCCC(=O)O)O)O |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC(C(CCCC(=O)O)O)O |
| Description | Eicosapentaenoic acid (EPA; Item No. 90110) is an ω-3 polyunsaturated fatty acid that is abundant in marine organisms and fish oils. EPA is metabolized, in part, through cytochrome P450-catalyzed epoxidation followed by conversion to the vicinal diols by epoxide hydrolases. (±)5(6)-DiHETE is a possible metabolite produced from EPA following epoxidation of the α-5 double bond. The biological activity of (±)5(6)-DiHETE has not been documented. |
| Synonyms | (±)5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid |
| Reference | 1.VanRollins, M.,Frade, P.D., and Carretero, O.A. Oxidation of 5,8,11,14,17-eicosapentaenoic acid by hepatic and renal microsomes. Biochimica et Biophysica Acta 996, 133-149 (1988). |
| PubChem Compound | 14429105 |
| Last Modified | Nov 11 2021 |
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